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Compound of Interest

Compound Name: Firefly luciferase-IN-1

Cat. No.: B154489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Firefly luciferase-IN-1, a potent and reversible

inhibitor of firefly luciferase. It is intended to serve as a comprehensive resource for

researchers utilizing luciferase-based assays in their work, offering detailed purchasing

information, experimental protocols, and a clear visualization of its mechanism of action.

Supplier and Purchasing Information
Firefly luciferase-IN-1, identified as compound 48 in the primary scientific literature, is a highly

potent, reversible inhibitor of the firefly luciferase enzyme.[1][2][3] Its high potency makes it a

valuable tool for researchers needing to control or understand the kinetics of luciferase-driven

reporter gene assays. Below is a summary of suppliers offering this compound.
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Supplier
Catalog
Number

Purity
Available
Quantities

Additional
Information

MedChemExpres

s
HY-155945 98.70%

1 mg, 5 mg, 10

mg, 50 mg

Identified as

compound 48.

Provides IC50

value (0.25 nM)

and storage

instructions.[3]

Sigma-Aldrich AMBH9AE508A8 Not specified Inquire

Listed under

CAS No.

2765796-41-4.

DC Chemicals DC66437 Not specified Inquire Provides MSDS.

Molport
MolPort-007-

915-257
Not specified Inquire

Listed as

MFCD01346226.

Mechanism of Action
Firefly luciferase catalyzes the oxidation of D-luciferin in the presence of ATP and oxygen,

resulting in the emission of light. Firefly luciferase-IN-1 acts as a competitive inhibitor with

respect to the substrate, D-luciferin.[1] This means that the inhibitor binds to the active site of

the luciferase enzyme, thereby preventing the binding of D-luciferin and halting the

bioluminescent reaction.
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Preparation

Assay Execution

Data Analysis

Prepare Reagents:
- Inhibitor Dilutions

- Luciferase Solution
- Substrate Solution

Add Inhibitor/
Vehicle to Wells

Cell Culture & Seeding
(for cell-based assay)

Add Luciferase Enzyme
(in vitro) or Lyse Cells (cell-based)

Incubate

Add Luciferin/
ATP Substrate

Measure Luminescence

Calculate % Inhibition

Plot Dose-Response Curve

Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

